molecular formula C11H9ClO4 B8765599 Ethyl 5-chloro-3-hydroxy-1-benzofuran-2-carboxylate CAS No. 62755-94-6

Ethyl 5-chloro-3-hydroxy-1-benzofuran-2-carboxylate

Cat. No.: B8765599
CAS No.: 62755-94-6
M. Wt: 240.64 g/mol
InChI Key: MFULDZJKZOSXLL-UHFFFAOYSA-N
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Description

Ethyl 5-chloro-3-hydroxy-1-benzofuran-2-carboxylate is a useful research compound. Its molecular formula is C11H9ClO4 and its molecular weight is 240.64 g/mol. The purity is usually 95%.
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Properties

CAS No.

62755-94-6

Molecular Formula

C11H9ClO4

Molecular Weight

240.64 g/mol

IUPAC Name

ethyl 5-chloro-3-hydroxy-1-benzofuran-2-carboxylate

InChI

InChI=1S/C11H9ClO4/c1-2-15-11(14)10-9(13)7-5-6(12)3-4-8(7)16-10/h3-5,13H,2H2,1H3

InChI Key

MFULDZJKZOSXLL-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C1=C(C2=C(O1)C=CC(=C2)Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.3 g (0.11 mol) of potassium tert.-butylate were added in portions to a solution of 28.6 g (0.1 mol) of (2-carbethoxy-4-chlorophenoxy)-acetic acid ethyl ester in 50 ml of ethanol. The batch was warmed to 80° C. for 2 hours and was then cooled, and the reaction mixture was poured into 200 ml of water. The aqueous solution was first extracted with methylene chloride (to remove neutral impurities) and was then acidified with hydrochloric acid while cooling with ice. The acid solution was repeatedly extracted with methylene chloride. The combined organic extracts were dried over sodium sulfate and then concentrated. 21 g (87.5% of theory) of 2-carbethoxy-5-chloro-3-hydroxy-benzofuran were obtained in the form of colorless crystals of melting point 100°-102° C.
[Compound]
Name
potassium tert.-butylate
Quantity
12.3 g
Type
reactant
Reaction Step One
Quantity
28.6 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two

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